1-Amino-cyclopentanecarboxylic acid adamantan-2-ylamide

• Molecular Formula: C16H26N2O
• Molecular Weight: 262.39 g/mol
• IUPAC Name: N-(2-adamantyl)-1-aminocyclopentane-1-carboxamide
• InChI: InChI=1S/C16H26N2O/c17-16(3-1-2-4-16)15(19)18-14-12-6-10-5-11(8-12)9-13(14)7-10/h10-14H,1-9,17H2,(H,18,19)
• InChI Key: IYHITTGEAOQXGM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C(=O)NC2C3CC4CC(C3)CC2C4)N

Description

1-Amino-cyclopentanecarboxylic acid adamantan-2-ylamide is a useful research compound. Its molecular formula is C16H26N2O and its molecular weight is 262.39 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of [1-(adamantan-2-ylcarbamoyl)-cyclopentyl]-carbamic acid tert-butyl ester (710 mg) in DCM (10 mL) was added TFA (1.5 mL) at 0° C. The mixture was stirred and allowed to warm to RT over night. The reaction mixture was evaporated and the residue was re-dissolved in DCM and washed with saturated NaHCO3 and brine. The organic layer was dried with Na2CO2 and evaporated to give a residue that was purified by flash chromatography using ethyl acetate as an eluent to give the desired material as a colorless glass (377 mg). MS (ESI): 263.4 (MH+).